Cas no 2171710-26-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid)

• Product name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171710-26-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6227625
• PubChem ID: 165561272

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpyrrolidine-3-carboxylic acid
• 2171710-26-0
• EN300-1502741

• Inchi： 1S/C24H26N2O5/c1-14(22(27)26-12-11-16(15(26)2)23(28)29)25-24(30)31-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21H,11-13H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： NVAHNPUBPHHOMP-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic Acid (CAS No. 2171710-26-0)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid, with the CAS number 2171710-26-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl group and a pyrrolidine backbone, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The< strong>fluoren moiety is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity. In particular, the methoxycarbonyl group attached to the fluorene ring adds an additional layer of functionality, allowing for further chemical modifications and bioconjugation strategies. These attributes make 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid a versatile building block for the synthesis of complex drug molecules.

The pyrrolidine ring in this compound provides a rigid scaffold that can be exploited to optimize pharmacokinetic properties. Pyrrolidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of an amino group in the side chain further enhances the potential for interactions with biological targets, such as enzymes and receptors. This makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes involved in cancer progression. One such enzyme is poly(ADP-Ribose) polymerase (PARP), which has emerged as an attractive therapeutic target in the treatment of various cancers. The< strong>methoxycarbonyl group in this compound can be used to design PARP inhibitors by linking it to appropriate bioisosteric groups that mimic natural substrates or allosteric sites on the enzyme. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against PARP, suggesting its potential as a starting point for developing novel anticancer agents.

The< strong>fluoren moiety also offers advantages in terms of photophysical properties, making this compound suitable for applications in photochemical biology and drug delivery systems. Fluorescent probes based on fluorene derivatives are widely used for imaging and tracking biological processes in cells and living organisms. The incorporation of this group into 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid could lead to the development of novel fluorescent probes with enhanced sensitivity and specificity.

Furthermore, the< strong>methoxycarbonyl group can be used to attach various functional groups through peptide coupling reactions, enabling the synthesis of peptidomimetics and conjugates with tailored biological activities. This flexibility makes 1-2-(\({(9H-fluoren\)-9\(\)-yl\)methoxycarbonyl\)amino\)propanoyl\(\)-2\(\)-methylpyrrolidine\(\)-3\(\)-carboxylic acid a versatile tool for medicinal chemists seeking to develop innovative therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential to achieve the desired molecular architecture. Recent advancements in synthetic methodologies have made it possible to construct complex molecules like 1-(\({{(9H-fluorene\)-9\(\)-yl\)methoxycarbonyl})amino\)propanoyl\(]-2-methylpyrrolidine\(]-3-carboxylic acid more efficiently and cost-effectively.

In conclusion, 1-(\({{(9H-fluorene\)-9\(\)-yl)methoxycarbonyl})amino\)propanoyl\(]-2-methylpyrrolidine\(]-3-carboxylic acid (CAS No.2171710\